Cas no 1803664-47-2 (3-Bromo-6-cyano-4-hydroxy-2-(trifluoromethoxy)pyridine)

3-Bromo-6-cyano-4-hydroxy-2-(trifluoromethoxy)pyridine is a halogenated pyridine derivative with a multifunctional structure, featuring bromo, cyano, hydroxy, and trifluoromethoxy substituents. This compound is of interest in pharmaceutical and agrochemical research due to its versatile reactivity, enabling further functionalization at multiple sites. The presence of electron-withdrawing groups (cyano and trifluoromethoxy) enhances its utility in nucleophilic substitution and cross-coupling reactions, while the hydroxy group offers potential for derivatization. Its trifluoromethoxy moiety may contribute to improved metabolic stability in bioactive molecules. The compound serves as a valuable intermediate in the synthesis of complex heterocycles, particularly in the development of fluorinated bioactive compounds.
3-Bromo-6-cyano-4-hydroxy-2-(trifluoromethoxy)pyridine structure
1803664-47-2 structure
Product Name:3-Bromo-6-cyano-4-hydroxy-2-(trifluoromethoxy)pyridine
CAS No:1803664-47-2
MF:C7H2BrF3N2O2
MW:283.002191066742
CID:4801636
Update Time:2025-05-19

3-Bromo-6-cyano-4-hydroxy-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-6-cyano-4-hydroxy-2-(trifluoromethoxy)pyridine
    • Inchi: 1S/C7H2BrF3N2O2/c8-5-4(14)1-3(2-12)13-6(5)15-7(9,10)11/h1H,(H,13,14)
    • InChI Key: SZNCZEUPPKMIET-UHFFFAOYSA-N
    • SMILES: BrC1C(C=C(C#N)NC=1OC(F)(F)F)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 416
  • XLogP3: 2.4
  • Topological Polar Surface Area: 62.1

3-Bromo-6-cyano-4-hydroxy-2-(trifluoromethoxy)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A026004532-500mg
3-Bromo-6-cyano-4-hydroxy-2-(trifluoromethoxy)pyridine
1803664-47-2 97%
500mg
$1,058.40 2022-04-02
Alichem
A026004532-1g
3-Bromo-6-cyano-4-hydroxy-2-(trifluoromethoxy)pyridine
1803664-47-2 97%
1g
$1,764.00 2022-04-02

Additional information on 3-Bromo-6-cyano-4-hydroxy-2-(trifluoromethoxy)pyridine

Introduction to 3-Bromo-6-cyano-4-hydroxy-2-(trifluoromethoxy)pyridine (CAS No. 1803664-47-2)

3-Bromo-6-cyano-4-hydroxy-2-(trifluoromethoxy)pyridine, with the chemical formula C₇H₂BrF₃N₂O₂, is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their broad spectrum of biological activities. The presence of multiple functional groups, including a bromo substituent, a cyano group, a hydroxyl group, and a trifluoromethoxy group, makes this molecule a valuable intermediate in synthetic chemistry and drug discovery.

The bromo atom in the structure enhances its reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required in the development of novel therapeutic agents. The cyano group not only contributes to the electronic properties of the molecule but also serves as a precursor for other functional groups like carboxamides or amides through hydrolysis or reduction.

The hydroxyl group introduces polarity and potential hydrogen bonding capabilities, which can be crucial for interactions with biological targets. Additionally, the trifluoromethoxy group is known for its ability to modulate metabolic stability and binding affinity, making it a popular choice in medicinal chemistry for improving drug-like properties. The combination of these substituents in 3-Bromo-6-cyano-4-hydroxy-2-(trifluoromethoxy)pyridine provides a rich framework for exploration in synthetic methodologies and pharmacological applications.

In recent years, there has been growing interest in leveraging computational chemistry and machine learning techniques to accelerate the discovery and optimization of active compounds. Studies have demonstrated that virtual screening approaches can effectively identify promising scaffolds like 3-Bromo-6-cyano-4-hydroxy-2-(trifluoromethoxy)pyridine by predicting their interactions with biological targets. For instance, molecular docking simulations have been employed to evaluate its potential as an inhibitor of enzymes involved in inflammatory pathways. These computational methods complement traditional experimental screening, providing a more efficient pipeline for drug development.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their favorable pharmacokinetic profiles. The trifluoromethoxy group in this molecule is particularly noteworthy, as it has been shown to enhance binding affinity and reduce metabolic degradation. This property has been exploited in the design of antiviral and anticancer agents, where fluorinated pyridines play a critical role. Notably, recent advancements in fluorinated drug development have highlighted the potential of 3-Bromo-6-cyano-4-hydroxy-2-(trifluoromethoxy)pyridine as a key intermediate in synthesizing next-generation therapeutics.

Agrochemical research has also benefited from the versatility of this compound. Pyridine derivatives are widely used as intermediates in the synthesis of pesticides and herbicides due to their ability to interact with biological targets in pests. The unique combination of functional groups in 3-Bromo-6-cyano-4-hydroxy-2-(trifluoromethoxy)pyridine allows for the creation of structurally diverse agrochemicals with improved efficacy and environmental safety. Recent studies have focused on developing novel pyridine-based compounds that exhibit enhanced selectivity toward target organisms while minimizing off-target effects.

The synthesis of 3-Bromo-6-cyano-4-hydroxy-2-(trifluoromethoxy)pyridine involves multi-step organic transformations that highlight its synthetic utility. One common approach involves the bromination of a pyridine precursor followed by nucleophilic substitution with cyanide and trifluoromethanol derivatives. The hydroxyl group can then be introduced through selective oxidation or hydrolysis of an existing methyl or ethyl side chain. These synthetic strategies underscore the compound's role as a building block in organic chemistry.

From a regulatory perspective, 3-Bromo-6-cyano-4-hydroxy-2-(trifluoromethoxy)pyridine must be handled with appropriate precautions due to its reactivity and potential health hazards associated with exposure. However, it is not classified as a hazardous material under standard regulatory frameworks, making it accessible for research purposes without stringent restrictions. This accessibility is crucial for academic and industrial researchers who rely on such intermediates for developing new chemical entities.

The future prospects of this compound are promising, given its broad applicability across multiple domains of chemical research. As computational tools continue to evolve, so too will our ability to predict and optimize the biological activity of molecules like 3-Bromo-6-cyano-4-hydroxy-2-(trifluoromethoxy)pyridine. Furthermore, advances in green chemistry principles may lead to more sustainable synthetic routes, reducing waste and energy consumption in its production.

In conclusion,3-Bromo-6-cyano-4-hydroxy-2-(trifluoromethoxy)pyridine (CAS No. 1803664-47-2) is a multifaceted compound with significant potential in pharmaceuticals and agrochemicals. Its unique structural features make it an ideal candidate for further exploration through both experimental and computational methods. As research continues to uncover new applications for this molecule,3-Bromo-6-cyano-4-hydroxy-2-(trifluoromethoxy)pyridine is poised to play an increasingly important role in addressing global challenges related to health and agriculture.

Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited